Cas no 1417793-68-0 ((1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol)

(1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol is a versatile heterocyclic compound featuring a pyrrolidine core functionalized with a pyridinylsulfonyl group and a hydroxymethyl substituent. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The pyridinylsulfonyl moiety enhances reactivity in nucleophilic substitution reactions, while the hydroxymethyl group offers a handle for further derivatization. This compound exhibits good stability under standard conditions, facilitating its use in multi-step synthetic routes. Its balanced polarity ensures moderate solubility in common organic solvents, simplifying purification and handling. Researchers value this building block for its potential in constructing biologically active molecules, including enzyme inhibitors and receptor modulators.

(1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol structure

1417793-68-0 structure

Product Name:(1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol

CAS No:1417793-68-0

MF:C₁₀H₁₄N₂O₃S

MW:242.294761180878

CID:2091811

PubChem ID:71301876

Update Time:2025-05-27

(1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol
- (1-pyridin-2-ylsulfonylpyrrolidin-2-yl)methanol
- AKOS024464639
- DB-290389
- [1-(Pyridine-2-sulfonyl)-pyrrolidin-2-yl]-methanol
- DTXSID801242978
- 2-Pyrrolidinemethanol, 1-(2-pyridinylsulfonyl)-
- 1417793-68-0
- MDL： MFCD22631730
- Inchi： 1S/C10H14N2O3S/c13-8-9-4-3-7-12(9)16(14,15)10-5-1-2-6-11-10/h1-2,5-6,9,13H,3-4,7-8H2
- InChI Key： CAQRUCXPWHOSDF-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CN=1)(N1CCCC1CO)(=O)=O

Computed Properties

Exact Mass: 242.07251349g/mol
Monoisotopic Mass: 242.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 78.9Å²

(1-(Pyridin-2-ylsulfonyl)pyrrolidin-2-yl)methanol Pricemore >>

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